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Compound of Interest

Compound Name: Fmoc-Glu(OMe)-OH

Cat. No.: B613424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

synthetic methodology for Nα-(9-Fluorenylmethoxycarbonyl)-L-glutamic acid γ-methyl ester,

commonly known as Fmoc-Glu(OMe)-OH. This valuable amino acid derivative is a key building

block in solid-phase peptide synthesis (SPPS) for the introduction of glutamic acid residues

with a protected side-chain carboxyl group.

Physicochemical and Spectroscopic Data Summary
Fmoc-Glu(OMe)-OH is a white to off-white solid with the molecular formula C₂₁H₂₁NO₆ and a

molecular weight of 383.39 g/mol .[1][2] The compound is typically stored at -20°C for long-term

stability. Key physical and spectroscopic data are summarized in the tables below for easy

reference.

Table 1: Physical Properties of Fmoc-Glu(OMe)-OH
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Property Value

Molecular Formula C₂₁H₂₁NO₆

Molecular Weight 383.39 g/mol

Appearance White to off-white solid

Melting Point 110 - 120 °C

Storage Temperature -20°C

Table 2: ¹H NMR Spectroscopic Data for Fmoc-Glu(OMe)-OH

Chemical Shift
(ppm)

Multiplicity Integration Assignment

Data not available in

search results

Table 3: ¹³C NMR Spectroscopic Data for Fmoc-Glu(OMe)-OH

Chemical Shift (ppm) Assignment

Data not available in search results

Table 4: IR Spectroscopic Data for Fmoc-Glu(OMe)-OH

Wavenumber (cm⁻¹) Assignment

Data not available in search results

Table 5: Mass Spectrometry Data for Fmoc-Glu(OMe)-OH
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Ion Calculated m/z Observed m/z

[M+H]⁺ 384.14
Data not available in search

results

[M+Na]⁺ 406.12
Data not available in search

results

[M-H]⁻ 382.13
Data not available in search

results

Note: The spectroscopic data (NMR, IR, MS) with specific peak assignments for Fmoc-
Glu(OMe)-OH were not explicitly available in the provided search results. The tables are

formatted for the inclusion of such data when obtained.

Experimental Protocols
A detailed experimental protocol for the synthesis of Fmoc-Glu(OMe)-OH is crucial for its

successful application in research and development. The following procedure is based on a

method described in the chemical literature.[3]

Synthesis of Fmoc-Glu(OMe)-OH from Fmoc-L-glutamic
acid 5-tert-butyl ester
This synthetic route involves the deprotection of the tert-butyl ester group from a suitable

precursor.

Materials:

Fmoc-L-glutamic acid 5-tert-butyl ester

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Hexane

Procedure:
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Dissolve 1 equivalent of Fmoc-L-glutamic acid 5-tert-butyl ester in a 1:1 mixture of

dichloromethane (DCM) and trifluoroacetic acid (TFA) (10 mL per mmol of starting material).

Stir the solution at room temperature for 1 hour, observing the evolution of gas.

Once the reaction is complete (cessation of gas evolution), remove the solvent under

reduced pressure.

The resulting oily residue is taken up in a minimal amount of DCM.

Precipitate the product by adding hexane.

Collect the resulting white precipitate, which is the desired Fmoc-Glu(OMe)-OH.[3]

The product can be further purified by recrystallization or chromatography if necessary.

Workflow and Methodological Diagrams
To visually represent the processes involved in the synthesis and characterization of Fmoc-
Glu(OMe)-OH, the following diagrams have been generated using the DOT language.

Synthesis of Fmoc-Glu(OMe)-OH

Start Fmoc-L-glutamic acid
5-tert-butyl ester

 Dissolve in DCM/TFA (1:1)
Stir at RT for 1h

 
Solvent removal

 Precipitation from
DCM/Hexane

 
Fmoc-Glu(OMe)-OH

 

Click to download full resolution via product page

Caption: Synthetic workflow for Fmoc-Glu(OMe)-OH.
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Spectroscopic Characterization

Fmoc-Glu(OMe)-OH
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(¹H and ¹³C)
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Mass Spectrometry
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Click to download full resolution via product page

Caption: Characterization workflow for Fmoc-Glu(OMe)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b613424#spectroscopic-data-nmr-ir-ms-for-fmoc-glu-
ome-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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